Cas no 946378-73-0 (1,3-dimethyl-5-(3-phenylpropyl)amino-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

• Product Name: 1,3-dimethyl-5-(3-phenylpropyl)amino-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• CAS No: 946378-73-0
• Molecular Formula: C₁₈H₂₀N₄O₂
• Molecular Weight: 324.377003669739
• CID: 6180093

1,3-dimethyl-5-(3-phenylpropyl)amino-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Properties

Names and Identifiers

• 1,3-dimethyl-5-(3-phenylpropyl)amino-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione, 1,3-dimethyl-5-[(3-phenylpropyl)amino]-

• InChIKey： XFVWWQWJNJAIGF-UHFFFAOYSA-N
• Inchi： 1S/C18H20N4O2/c1-21-16-15(17(23)22(2)18(21)24)14(10-12-20-16)19-11-6-9-13-7-4-3-5-8-13/h3-5,7-8,10,12H,6,9,11H2,1-2H3,(H,19,20)
• SMILES： C1(=O)N(C)C(=O)C2=C(NCCCC3=CC=CC=C3)C=CN=C2N1C

Experimental Properties

• Boiling Point: 547.0±60.0 °C(Predicted)
• pka: 3.10±0.20(Predicted)
• Density: 1.258±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines